Cas no 2137716-46-0 (5-(Chloromethyl)-2-(difluoromethyl)pyrimidine)

5-(Chloromethyl)-2-(difluoromethyl)pyrimidine structure
2137716-46-0 structure
Product Name:5-(Chloromethyl)-2-(difluoromethyl)pyrimidine
CAS No:2137716-46-0
MF:C6H5ClF2N2
MW:178.567106962204
CID:6278129
PubChem ID:165466901
Update Time:2024-01-10

5-(Chloromethyl)-2-(difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-785878
    • 2137716-46-0
    • 5-(chloromethyl)-2-(difluoromethyl)pyrimidine
    • 5-(Chloromethyl)-2-(difluoromethyl)pyrimidine
    • Inchi: 1S/C6H5ClF2N2/c7-1-4-2-10-6(5(8)9)11-3-4/h2-3,5H,1H2
    • InChI Key: JDOHFLCDJDBPOB-UHFFFAOYSA-N
    • SMILES: ClCC1C=NC(C(F)F)=NC=1

Computed Properties

  • Exact Mass: 178.0109322g/mol
  • Monoisotopic Mass: 178.0109322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 25.8Ų

5-(Chloromethyl)-2-(difluoromethyl)pyrimidine Pricemore >>

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